Calcium pantothenate
Calcium pantothenate
See also: Calcium Pantothenate (preferred).
Brand Name:
Vulcanchem
CAS No.:
137-08-6
VCID:
VC20747788
InChI:
InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1
SMILES:
CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2]
Molecular Formula:
C18H32CaN2O10
Molecular Weight:
476.5 g/mol
Calcium pantothenate
CAS No.: 137-08-6
APIs
VCID: VC20747788
Molecular Formula: C18H32CaN2O10
Molecular Weight: 476.5 g/mol
* For research use only. Not for human or veterinary use.
| Description | See also: Calcium Pantothenate (preferred). |
|---|---|
| CAS No. | 137-08-6 |
| Product Name | Calcium pantothenate |
| Molecular Formula | C18H32CaN2O10 |
| Molecular Weight | 476.5 g/mol |
| IUPAC Name | calcium;3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoate |
| Standard InChI | InChI=1S/2C9H17NO5.Ca/c2*1-9(2,5-11)7(14)8(15)10-4-3-6(12)13;/h2*7,11,14H,3-5H2,1-2H3,(H,10,15)(H,12,13);/q;;+2/p-2/t2*7-;/m00./s1 |
| Standard InChIKey | FAPWYRCQGJNNSJ-UBKPKTQASA-L |
| Isomeric SMILES | CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.CC(C)(CO)[C@H](C(=O)NCCC(=O)[O-])O.[Ca+2] |
| SMILES | CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2] |
| Canonical SMILES | CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.CC(C)(CO)C(C(=O)NCCC(=O)[O-])O.[Ca+2] |
| Synonyms | B 5, Vitamin B5, Vitamin Calcium Pantothenate Dexol Pantothenate, Calcium Pantothenate, Zinc Pantothenic Acid Vitamin B 5 Vitamin B5 Zinc Pantothenate |
| PubChem Compound | 11306073 |
| Last Modified | Sep 13 2023 |
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